N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide

• IUPAC Name: N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H16ClNO5/c1-25-17-10-13(19(23)12-6-3-4-7-14(12)21)15(11-18(17)26-2)22-20(24)16-8-5-9-27-16/h3-11H,1-2H3,(H,22,24)
• InChI Key: GBLAILGGTQJUNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)C2=CC=CC=C2Cl)NC(=O)C3=CC=CO3)OC
• Molecular Formula: C20H16ClNO5
• Molecular Weight: 385.8 g/mol

Description

N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide, also known as CDMF, is a chemical compound that has gained significant attention in scientific research. This compound is a derivative of furan and is known for its potential use in the field of medicine.

Mechanism of Action

The mechanism of action of N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide is not fully understood. It has been shown to inhibit the activity of certain enzymes and signaling pathways involved in inflammation, angiogenesis, and tumor growth. N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide may also act as an antioxidant and protect cells from oxidative stress.
Biochemical and Physiological Effects:
N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide has also been shown to inhibit the activity of certain enzymes involved in angiogenesis and tumor growth. In addition, N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide has been shown to have neuroprotective effects and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide in lab experiments is its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties. However, one limitation of using N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to optimize the synthesis of N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide to increase its yield and purity. Additionally, further studies are needed to determine the safety and efficacy of N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide in humans. Finally, N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide may have potential applications in the treatment of other diseases beyond cancer and inflammation, such as neurodegenerative diseases.

Scientific Research Applications

N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide has been extensively studied for its potential use in the field of medicine. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-[2-(2-chlorobenzoyl)-4,5-dimethoxyphenyl]-2-furamide has been studied for its potential use in the treatment of cancer, arthritis, and other inflammatory diseases. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.